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Compound of Interest

Compound Name: Arabinothalictoside

Cat. No.: B1247370 Get Quote

Arabinothalictoside: An In-depth Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Arabinothalictoside is a naturally occurring chemical compound. This document provides a

summary of its known chemical structure and properties based on publicly available data.

Extensive searches of scientific literature and databases have revealed a significant lack of in-

depth research on this specific molecule. Therefore, detailed information regarding its biological

activities, experimental protocols for its isolation and study, and its effects on signaling

pathways is not available at this time. This guide presents the foundational chemical

information that is currently known and highlights the need for further investigation into the

potential pharmacological significance of this compound.

Chemical Structure and Properties
Arabinothalictoside is a complex molecule with the chemical formula C19H27NO12.[1] Its

structure consists of a nitroethyl-phenoxy group linked to a disaccharide-like moiety.
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Identifier Value Source

IUPAC Name

(2S,3R,4S,5S,6R)-2-[4-(2-

nitroethyl)phenoxy]-6-

[[(2S,3R,4S,5S)-3,4,5-

trihydroxyoxan-2-

yl]oxymethyl]oxane-3,4,5-triol

PubChem[1]

Molecular Formula C19H27NO12 PubChem[1]

Molecular Weight 461.4 g/mol PubChem[1]

PubChem CID 10718822 PubChem[1]

InChIKey
ZHVLPKFAODFQST-

UUOPEYFDSA-N
PubChem[1]

Physicochemical Properties
A summary of the computed physicochemical properties of Arabinothalictoside is provided in

the table below. These properties are predicted through computational models.

Property Value Source

XLogP3 -2.3 PubChem[1]

Hydrogen Bond Donor Count 7 PubChem[1]

Hydrogen Bond Acceptor

Count
13 PubChem[1]

Rotatable Bond Count 7 PubChem

Exact Mass 461.15332530 g/mol PubChem[1]

Topological Polar Surface Area 204 Å² PubChem[1]

Heavy Atom Count 32 PubChem[1]

Natural Occurrence
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Arabinothalictoside has been reported to be a constituent of Sagittaria trifolia, commonly

known as the arrowhead plant.[1] The tuber of this plant is mentioned as a source.

Biological Activities and Pharmacological
Properties
A comprehensive search of scientific literature and databases did not yield any specific studies

on the biological activities or pharmacological properties of isolated and purified

Arabinothalictoside. While many plant extracts containing a multitude of compounds are

investigated for various effects such as antimicrobial, anti-inflammatory, or cytotoxic properties,

no such data is currently available for this particular molecule.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological assay of

Arabinothalictoside are not described in the available scientific literature. General methods

for the isolation of natural products from plant materials, such as chromatographic techniques,

would likely be applicable, but a specific protocol for Arabinothalictoside has not been

published.

Signaling Pathways
There is no information available regarding the signaling pathways that may be modulated by

Arabinothalictoside. Research into its biological effects is a necessary prerequisite to

understanding its mechanism of action at the cellular and molecular levels.

Future Directions
The current body of knowledge on Arabinothalictoside is limited to its chemical structure and

its presence in Sagittaria trifolia. This presents a clear opportunity for future research. Key

areas for investigation would include:

Isolation and Purification: Development of a robust protocol for the isolation of

Arabinothalictoside from Sagittaria trifolia to obtain sufficient quantities for biological

screening.
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In Vitro Screening: A broad-based in vitro screening campaign to assess its potential

cytotoxic, antimicrobial, anti-inflammatory, and antioxidant activities.

Mechanism of Action Studies: Should any significant biological activity be identified, further

studies to elucidate the underlying mechanism of action, including its effects on specific

signaling pathways, would be warranted.

Conclusion
Arabinothalictoside is a chemically defined natural product with a notable lack of biological

and pharmacological characterization. For researchers and drug development professionals,

this compound represents an unexplored area of natural product chemistry. The foundational

data on its structure provides a starting point for its synthesis or isolation, which would be the

gateway to uncovering its potential therapeutic value. The absence of data on biological activity

and signaling pathways underscores the nascent stage of research on this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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